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Introduction

JJ-OX-007 is a fluorescently labeled activity-based probe (ABP) designed for the specific
detection and imaging of Staphylococcus aureus. This probe utilizes an oxadiazolone scaffold
linked to a BODIPY dye. Its mechanism of action involves the covalent modification of the
active site serine in the FphE enzyme, a serine hydrolase unique to S. aureus. This specificity
makes JJ-OX-007 a valuable tool for distinguishing S. aureus from other bacteria and for
studying its localization in various experimental models. These application notes provide
detailed protocols for the use of JJ-OX-007 in microscopy-based assays.

Mechanism of Action

JJ-OX-007 functions as an irreversible covalent probe that selectively targets the FphE enzyme
in Staphylococcus aureus. The oxadiazolone warhead of the probe forms a covalent bond with
the catalytic serine residue within the FphE active site. This targeted binding event allows for
the fluorescent labeling and subsequent visualization of S. aureus.[1][2]
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Data Presentation

Table 1. Probe Specifications

Property

Description

Probe Name

JJ-OX-007

Target Enzyme

FphE (a serine hydrolase)

Target Organism

Staphylococcus aureus

Fluorophore

BODIPY

Mechanism

Covalent, irreversible binding to the active site

serine of FphE

Table 2: Recommended Experimental Parameters

Parameter Recommended Value

Notes

Staphylococcus aureus (e.g.,
USAS300 strain)

Cell Type

Can be used with wild-type
and mutant strains.

Empirically determined

Working Concentration

(starting range: 10-100 nM)

Optimal concentration may
vary depending on the specific
strain and experimental
conditions. A titration is

recommended.

Incubation Time 2 hours

This has been shown to be

effective for labeling.

Incubation Temperature 37°C

Optimal for S. aureus growth

and probe activity.

Microscopy Type

Confocal Microscopy

Ideal for visualizing the
intracellular localization of the

probe.
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Experimental Protocols

Protocol 1: Live Cell Imaging of Staphylococcus aureus
with JJ-OX-007

This protocol describes the steps for fluorescently labeling live S. aureus with 3JJ-OX-007 for
visualization by confocal microscopy.

Materials:

JJ-OX-007 probe

Staphylococcus aureus culture (e.g., USA300 strain)

Phosphate-buffered saline (PBS)

Microscope slides or imaging dishes

Confocal microscope

Procedure:

Bacterial Culture: Grow S. aureus to the desired growth phase (e.g., mid-logarithmic phase)
in an appropriate culture medium.

» Preparation of Bacterial Suspension: Harvest the bacterial cells by centrifugation and wash
them with PBS to remove any residual medium. Resuspend the bacterial pellet in PBS to the
desired cell density.

e Probe Incubation: Add JJ-OX-007 to the bacterial suspension. While the optimal
concentration should be determined empirically, a starting concentration in the range of 10-
100 nM can be used.

 Incubation: Incubate the bacterial suspension with the probe for 2 hours at 37 °C.[1]

e Washing: After incubation, wash the bacterial cells with PBS to remove any unbound probe.
This can be done by centrifugation and resuspension in fresh PBS. Repeat this washing step
at least twice.
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» Sample Mounting: Mount the labeled bacterial cells on a microscope slide or imaging dish
suitable for confocal microscopy.

e Imaging: Visualize the fluorescently labeled S. aureus using a confocal microscope with the
appropriate laser excitation and emission filters for the BODIPY dye. The probe is expected
to show a diffuse intracellular signal.
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Caption: Covalent modification of FphE by JJ-OX-007.

Experimental Workflow for Live Cell Imaging
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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